8-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-cyclohexyl-4,7-dimethyl-2-phenacyl-9aH-purino[7,8-a]imidazol-9-ium-1,3-dione
• InChI: InChI=1S/C23H26N5O3/c1-15-13-26-19-20(24-22(26)28(15)17-11-7-4-8-12-17)25(2)23(31)27(21(19)30)14-18(29)16-9-5-3-6-10-16/h3,5-6,9-10,13,17,19H,4,7-8,11-12,14H2,1-2H3/q+1
• InChI Key: VXADSBRZONNKKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C[N+]2=C(N1C3CCCCC3)N=C4C2C(=O)N(C(=O)N4C)CC(=O)C5=CC=CC=C5
• Molecular Formula: C23H26N5O3+
• Molecular Weight: 420.5 g/mol

Description

This compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a cyclohexyl group, two methyl groups, and a phenylethyl group attached to the purine ring. The presence of the imidazo group suggests that this compound might have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The purine ring system is planar, while the cyclohexyl ring can adopt various conformations. The overall shape and properties of the molecule would be influenced by these structural features.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The purine ring might undergo reactions at the nitrogen atoms, while the cyclohexyl and phenylethyl groups could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar imidazo group and the nonpolar cyclohexyl group could affect its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Given its structural similarity to purine, it might interact with enzymes or receptors that recognize purine or purine derivatives.

Safety and Hazards

Without specific experimental data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.